Cas no 861084-04-0 (5-Bromo-4-methoxy-2-methylaniline)

5-Bromo-4-methoxy-2-methylaniline structure

861084-04-0 structure

Product Name:5-Bromo-4-methoxy-2-methylaniline

CAS No:861084-04-0

MF:C₈H₁₀BrNO

MW:216.07510137558

MDL:MFCD17392823

CID:1040111

PubChem ID:66767159

Update Time:2024-10-26

5-Bromo-4-methoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-methoxy-2-methylaniline
- 5-broMo-4-Methoxy-2-MethylbenzenaMine
- KSSWHWHADJOWJF-UHFFFAOYSA-N
- 3450AC
- SY029204
- Benzenamine, 5-bromo-4-methoxy-2-methyl-
- AB0079475
- 5-Bromo-4-methoxy-2-methylbenzenamine (ACI)
- p-Anisidine, 5-bromo-2-methyl- (3CI)
- EN300-1294549
- DTXSID30735732
- SCHEMBL680329
- DS-18442
- DB-368539
- SB40569
- AKOS016006773
- 861084-04-0
- CS-W000406
- MFCD17392823
- 5-bromo-4-methoxy-2-methyl-aniline
- MDL： MFCD17392823
- Inchi： 1S/C8H10BrNO/c1-5-3-8(11-2)6(9)4-7(5)10/h3-4H,10H2,1-2H3
- InChI Key： KSSWHWHADJOWJF-UHFFFAOYSA-N
- SMILES： BrC1C(OC)=CC(C)=C(N)C=1

Computed Properties

Exact Mass: 214.99458g/mol
Monoisotopic Mass: 214.99458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2
XLogP3: 2.3

Experimental Properties

Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr)

5-Bromo-4-methoxy-2-methylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BW356-1g	5-Bromo-4-methoxy-2-methylaniline	861084-04-0	97%	1g	1211.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BW356-250mg	5-Bromo-4-methoxy-2-methylaniline	861084-04-0	97%	250mg	348CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BW356-50mg	5-Bromo-4-methoxy-2-methylaniline	861084-04-0	97%	50mg	158.0CNY	2021-07-13
Alichem	A019148374-1g	5-Bromo-4-methoxy-2-methylaniline	861084-04-0	95%	1g	$224.40	2023-08-31
Alichem	A019148374-5g	5-Bromo-4-methoxy-2-methylaniline	861084-04-0	95%	5g	$699.60	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BW356-200mg	5-Bromo-4-methoxy-2-methylaniline	861084-04-0	97%	200mg	345.0CNY	2021-07-13
Apollo Scientific	OR55314-250mg	5-Bromo-4-methoxy-2-methylaniline	861084-04-0	95+%	250mg	£43.00	2025-02-20
Apollo Scientific	OR55314-1g	5-Bromo-4-methoxy-2-methylaniline	861084-04-0	95+%	1g	£61.00	2025-02-20
TRC	B711228-50mg	5-Bromo-4-methoxy-2-methylaniline	861084-04-0		50mg	$ 50.00	2022-06-06
TRC	B711228-100mg	5-Bromo-4-methoxy-2-methylaniline	861084-04-0		100mg	$ 70.00	2022-06-06

5-Bromo-4-methoxy-2-methylaniline Production Method

Production Method 1

31601-41-9

861084-04-0

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; 8 - 15 °C; 10 h, 25 - 30 °C
1.2 Solvents: Water ; 1 h, 25 - 30 °C
2.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 h, rt → reflux; reflux → 25 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 1 h, neutralized, 25 °C

Reference

Route Design and Development of a MET Kinase Inhibitor: A Copper-Catalyzed Preparation of an N1-Methylindazole

Kallman, Neil J.; et al, Organic Process Research & Development, 2014, 18(4), 501-510

Production Method 2

734533-29-0

861084-04-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 h, rt → reflux; reflux → 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 1 h, neutralized, 25 °C

Reference

Route Design and Development of a MET Kinase Inhibitor: A Copper-Catalyzed Preparation of an N1-Methylindazole

Kallman, Neil J.; et al, Organic Process Research & Development, 2014, 18(4), 501-510

Production Method 3

861076-28-0

861084-04-0

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Ethanol , Water ; 1 h, 80 °C

Reference

Discovery of 4-Aminoquinoline-3-carboxamide Derivatives as Potent Reversible Bruton's Tyrosine Kinase Inhibitors for the Treatment of Rheumatoid Arthritis

Yao, Xia ; et al, Journal of Medicinal Chemistry, 2019, 62(14), 6561-6574

Production Method 4

102-50-1

861084-04-0

Reaction Conditions

1.1 Solvents: Dichloromethane ; 25 °C; 3 h, 25 °C
1.2 Solvents: Hexane ; 1 h, 25 °C; 25 °C → 10 °C; 2 h, 5 - 10 °C
2.1 Reagents: Bromine Solvents: Acetic acid ; 8 - 15 °C; 10 h, 25 - 30 °C
2.2 Solvents: Water ; 1 h, 25 - 30 °C
3.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 h, rt → reflux; reflux → 25 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water ; 1 h, neutralized, 25 °C

Reference

Route Design and Development of a MET Kinase Inhibitor: A Copper-Catalyzed Preparation of an N1-Methylindazole

Kallman, Neil J.; et al, Organic Process Research & Development, 2014, 18(4), 501-510